N-(4-Iodophenyl)acetamide

• IUPAC Name: N-(4-iodophenyl)acetamide
• InChI: InChI=1S/C8H8INO/c1-6(11)10-8-4-2-7(9)3-5-8/h2-5H,1H3,(H,10,11)
• InChI Key: SIULLDWIXYYVCU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)I
• Molecular Formula: C8H8INO
• DSSTOX Substance ID: DTXSID7060752
• Molecular Weight: 261.06 g/mol
• CAS RN: 622-50-4

Description

N-(4-Iodophenyl)acetamide, also known as 4-Iodoacetanilide, is a chemical compound with the molecular formula C8H8INO. It has a molecular weight of 261.06 g/mol. The IUPAC name for this compound is N-(4-iodophenyl)acetamide.

Molecular Structure Analysis

The molecular structure of N-(4-Iodophenyl)acetamide consists of an acetamide group (CH3CONH-) attached to the para position of an iodinated phenyl group. The InChI code for this compound is 1S/C8H8INO/c1-6(11)10-8-4-2-7(9)3-5-8/h2-5H,1H3,(H,10,11).

Physical And Chemical Properties Analysis

N-(4-Iodophenyl)acetamide has a molecular weight of 261.06 g/mol. Its computed XLogP3 value is 2.7, which is a measure of its lipophilicity. More detailed physical and chemical properties were not found in the search results.

Scientific Research Applications

Crystal Structures and Interaction Studies

• N-(4-Iodophenyl)acetamide exhibits unique intermolecular interactions, such as N—H⋯O and C—H⋯O hydrogen bonds, and C—I⋯π(arene) interactions. These interactions contribute to the formation of intricate molecular structures, which are important in crystal engineering and material sciences (Narayana et al., 2016).

Nonlinear Optical Properties

• The compound demonstrates significant nonlinear optical properties, making it a potential candidate for applications in photonic devices like optical switches and modulators. These properties are essential in the development of advanced materials for optical communications and computing (Castro et al., 2017).

Application in Synthesis of Pharmaceuticals

• N-(4-Iodophenyl)acetamide serves as an intermediate in the synthesis of various pharmaceuticals. For instance, it is used in the synthesis of antimalarial drugs and azo disperse dyes, showcasing its role in drug development and industrial chemistry (Magadum & Yadav, 2018); (Qun-feng, 2008).

Biological Interactions and Applications

• The biological interactions of derivatives of N-(4-Iodophenyl)acetamide, such as in the inhibition of catalytic activities and potential therapeutic applications, are an area of active research. These studies are crucial in the field of medicinal chemistry and drug design (Bharathy et al., 2021).

Role in Environmental and Biological Studies

• Environmental and biological impacts of N-(4-Iodophenyl)acetamide derivatives, particularly in terms of their cyto-genotoxicity and potential as therapeutic agents, are also being explored. This research is significant for understanding the environmental persistence and biological effects of these compounds (Parolini et al., 2010).

Safety and Hazards

According to the safety data sheet, N-(4-Iodophenyl)acetamide is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to wear personal protective equipment, ensure adequate ventilation, and avoid getting the compound in eyes, on skin, or on clothing.

Relevant Papers Relevant papers on N-(4-Iodophenyl)acetamide include studies on its molecular structure, as well as a study on the synthesis and characterization of a related compound. More detailed analysis of these papers may provide further insights into the properties and potential applications of N-(4-Iodophenyl)acetamide.

Synthesis routes and methods I

Procedure details

4-Iodoaniline (11.0 g, 50.4 mmol) was dissolved in 60 mL of ethyl acetate and the solution was added with 10 mL of acetic anhydride (10.8 g, 106 mmol) and 7.8 mL of pyridine (7.65 g, 99.4 mmol), and the mixture was stirred at room temperature for 2 hours with an equipment of a CaCl2 tube. A solvent was evaporated under reduced pressure to obtain 4-iodoacetanilide (yield: 13.0 g, percent yield: 99.0%).

Synthesis routes and methods II

Procedure details

To a solution of 4-Iodo-aniline (15 g, 69 mmol) in dry CH2Cl2 (100 ml) was added acetic anhydride(14.09 g, 138 mmol) at room temperature, the reaction mixture was then stirred for 2 hr. The gray color precipitate formed during the reaction was filtered, washed with ether and collected, the mother solution was concentrated to dryness and AcOEt was added, the resulting precipitate was filtered, washed with ether and combined with the previous solid as the desired product (15.95 g, 88.7%).

Synthesis routes and methods III

Procedure details

A mixture of 4-iodoaniline (20.00 g, 90.0 mmol, 1.0 equiv) triethylamine (38.4 ml, 274 mmol, 3.0 equiv) and CH2Cl2 (200 ml) was cooled to 0° C. Acetic anhydride (26.0 ml, 270 mmol, 3.0 equiv) was added drop wise. The reaction mixture was stirred at 0° C. for 10 min, and at rt for 2 h. The volatile materials were removed under vacuum, and the solid residue was dissolved in 30 ml of hot CH2Cl2. The solution was left to stand in a freezer for 72 h. The separated solid was filtered out and dried under vacuum to give N-(4-iodophenyl)acetamide (20.35 g, 86.6%). 1H NMR (CDCl3) δ 7.58–7.28 (d, 2H), 7.25–7.23 (d, 2H), 2.15 (s, 3H).